Cas no 2228914-32-5 (2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride)

• Product Name: 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride
• CAS No: 2228914-32-5
• MF: C₆H₈FNO₂S
• MW: 177.196623802185
• CID: 6384437
• PubChem ID: 165885407
• Update Time: 2025-05-26

2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride
• 2228914-32-5
• EN300-2002599

• Inchi： 1S/C6H8FNO2S/c1-4-3-6(5(2)8-4)11(7,9)10/h3,8H,1-2H3
• InChI Key： QSXBNNWCGCWMMN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)NC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 177.02597783g/mol
• Monoisotopic Mass: 177.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.3Ų

Additional information on 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride

Recent Advances in the Application of 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride (CAS: 2228914-32-5) in Chemical Biology and Drug Discovery

The compound 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride (CAS: 2228914-32-5) has recently emerged as a promising chemical probe and building block in the field of chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify target proteins, making them particularly valuable for activity-based protein profiling (ABPP) and targeted covalent inhibitor development.

Recent studies have demonstrated the unique reactivity profile of 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride, which shows selective reactivity with certain amino acid residues under physiological conditions. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits preferential binding to catalytic serine residues in hydrolases, making it a valuable tool for studying enzyme mechanisms and identifying potential drug targets.

In the context of drug discovery, researchers have explored the incorporation of 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride into lead compounds to develop covalent inhibitors. The pyrrole ring system provides an excellent scaffold for molecular interactions, while the sulfonyl fluoride moiety enables selective covalent modification of target proteins. This dual functionality has been exploited in the development of inhibitors for various disease-relevant targets, including kinases and proteases.

Structural studies using X-ray crystallography have provided insights into the binding modes of 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride with biological targets. These structural data are crucial for rational drug design and optimization of compounds containing this chemical moiety. Recent computational studies have also contributed to understanding the reactivity and selectivity patterns of this compound through quantum mechanical calculations and molecular dynamics simulations.

The stability and synthetic accessibility of 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride have made it a popular choice for chemical biology applications. Recent synthetic methodologies have improved the yield and purity of this compound, facilitating its broader adoption in research. Furthermore, its compatibility with various bioconjugation techniques has enabled its use in the development of activity-based probes for proteomic studies.

Looking forward, the unique properties of 2,5-dimethyl-1H-pyrrole-3-sulfonyl fluoride position it as a valuable tool for both basic research and drug discovery efforts. Ongoing studies are exploring its potential in targeted protein degradation strategies and the development of covalent drugs for challenging therapeutic targets. The compound's versatility and demonstrated utility in multiple applications suggest it will continue to be an important reagent in chemical biology research.